Cas no 921541-70-0 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide)

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide
- 3,4-dimethoxy-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
- F2098-0011
- 3,4-dimethoxy-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
- N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide
- AKOS024627266
- 921541-70-0
-
- Inchi: 1S/C20H19N3O5S/c1-27-17-9-7-14(12-18(17)28-2)20(24)21-15-6-4-5-13(11-15)16-8-10-19(23-22-16)29(3,25)26/h4-12H,1-3H3,(H,21,24)
- InChI Key: IHPWBHGDFZMDHO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)(=O)C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 413.10454189g/mol
- Monoisotopic Mass: 413.10454189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
- XLogP3: 1.9
N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2098-0011-3mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-10mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-10μmol |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-4mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-20mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-2μmol |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-5mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-100mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-15mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2098-0011-40mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3,4-dimethoxybenzamide |
921541-70-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 |
N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide Related Literature
-
Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
-
Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
-
Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
Additional information on N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide
Comprehensive Overview of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide (CAS No. 921541-70-0)
N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide (CAS No. 921541-70-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its methanesulfonylpyridazin and dimethoxybenzamide moieties, exhibits promising interactions with biological targets, making it a subject of interest for drug discovery and development.
The molecular structure of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide combines a pyridazine ring with a benzamide scaffold, which is often associated with bioactive molecules. Researchers have explored its potential as a modulator of enzymatic activity, particularly in the context of inflammation and metabolic disorders. The presence of the methanesulfonyl group enhances its solubility and bioavailability, which are critical factors in drug design.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide aligns with this trend, as its mechanism of action suggests potential applications in targeting specific protein kinases involved in cell signaling pathways. This has sparked interest among researchers investigating treatments for conditions such as autoimmune diseases and certain types of cancers.
From a synthetic chemistry perspective, the compound's CAS No. 921541-70-0 serves as a unique identifier, facilitating accurate referencing in academic and industrial databases. Its synthesis typically involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in the literature. The compound's purity and stability are rigorously tested using techniques like HPLC and NMR spectroscopy, ensuring reproducibility in research settings.
The growing interest in personalized medicine and targeted therapies has further highlighted the relevance of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide. Online searches for terms like "pyridazine-based inhibitors" and "benzamide derivatives in drug discovery" reflect the compound's alignment with current scientific trends. Additionally, its potential role in neuroprotective and anti-inflammatory applications has been a topic of discussion in recent publications.
In summary, N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide (CAS No. 921541-70-0) represents a versatile compound with broad implications for modern pharmacology. Its structural features and biological activity make it a valuable candidate for further exploration, particularly in the development of next-generation therapeutics. As research continues, this compound is likely to remain a focal point in the quest for innovative treatments addressing unmet medical needs.
921541-70-0 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-3,4-dimethoxybenzamide) Related Products
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 1934645-67-6(6-methyl-2H,3H,6H-1lambda6-pyrazolo4,3-d1,2thiazole-1,1,3-trione)
- 1622100-48-4(7-methoxy-8-methylquinoline)
- 67000-41-3(5-Chloro-3-phenyl-1-vinyl-1H-pyrazole)
- 955638-24-1(N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide)
- 1823559-63-2(4-(2,4,6-Trifluorophenyl)-1,3-oxazolidin-2-one)
- 275797-10-9(Benzene, 1-(3-chloropropyl)-4-iodo-)
- 1421258-65-2(Fmoc-(R)-3-Amino-4-(4-methoxy-phenyl)-butyric acid)
- 850036-28-1(Cyclopent-1-en-1-ylboronic acid)
- 2680715-52-8(benzyl N-(5-iodo-4-methylpyridin-2-yl)carbamate)




